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Compound of Interest

Compound Name: Diiron nonacarbonyl

Cat. No.: B1239563

Get Quote

This guide provides essential safety information, troubleshooting advice, and handling

protocols for diiron nonacarbonyl (Fe₂(CO)₉) to ensure the safety of researchers, scientists,

and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with diiron nonacarbonyl?

A1: Diiron nonacarbonyl is a flammable solid that is sensitive to air, moisture, and heat.[1][2]

The main risks include:

Toxicity: It is toxic if swallowed or inhaled.[3][4] Its primary toxic effect stems from the release

of carbon monoxide (CO), a potent asphyxiant, upon decomposition.[3] Symptoms of

exposure mimic CO poisoning and can include headache, dizziness, nausea, and weakness.

[3]

Flammability: It is a flammable solid and can ignite when exposed to heat, sparks, or open

flames.[1][5] Large quantities may ignite spontaneously in a desiccator.[6] It also releases

flammable gas upon contact with water.[1][4]
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Reactivity: It is incompatible with strong oxidizing agents.[5] It decomposes when heated to

around 100°C, releasing carbon monoxide.[3]

Q2: What are the proper storage conditions for diiron nonacarbonyl?

A2: To prevent decomposition and maintain chemical integrity, diiron nonacarbonyl must be

stored under specific conditions:

Atmosphere: Store under an inert atmosphere, such as nitrogen or argon.[3][5]

Temperature: Keep refrigerated, typically between 2-8°C (35-46°F).[1] Some sources

recommend storage below 4°C (39°F) or even in a freezer.[3][5][7]

Environment: Store in a cool, dry, well-ventilated, and dark place.[1][3] The container should

be tightly sealed to protect from moisture and air.[1][3]

Compatibility: Keep away from incompatible materials like oxidizing agents and water.[5]

Q3: What Personal Protective Equipment (PPE) is required when handling diiron
nonacarbonyl?

A3: A comprehensive set of PPE is necessary to minimize exposure risks:

Eye and Face Protection: Wear chemical safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards.[1][4][5]

Skin Protection: Wear flame-retardant and impervious protective clothing, such as a lab coat.

[1][4] Nitrile rubber gloves are recommended for hand protection.[3][7]

Respiratory Protection: Handling should occur in a well-ventilated area, such as a fume hood

or glove box.[1][3] If airborne concentrations exceed exposure limits or if ventilation is

inadequate, a NIOSH-approved full-face respirator with appropriate cartridges is required.[1]

[5]

Q4: What should I do in case of a spill?

A4: In the event of a spill, follow these emergency procedures immediately:
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Evacuate: Evacuate all personnel from the immediate spill area.[1][4]

Ventilate: Ensure the area is well-ventilated.[5]

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames from the area.[1]

[5]

Containment: Wearing appropriate PPE, sweep up the spilled solid. Use non-sparking tools

and explosion-proof equipment.[4][5] Avoid creating dust.[5]

Collection: Collect the material using an inert, non-sparking absorbent like dry sand or

vermiculite and place it into a suitable, labeled container for hazardous waste disposal.[3][5]

Do not use water to clean the spill, as it can release flammable gas.[1]

Decontamination: Wash the spill area thoroughly.

Q5: How should diiron nonacarbonyl waste be disposed of?

A5: Diiron nonacarbonyl and any contaminated materials are considered hazardous waste.[7]

Disposal must be conducted in accordance with all applicable local, state, and federal

regulations.[4] Place the waste in a sealed, properly labeled container and arrange for disposal

through a licensed hazardous waste management facility.[4] Empty containers may still contain

product residue and should be treated as hazardous.[5]

Troubleshooting Guide
Q: My reaction is yielding inconsistent results or failing completely. What could be the cause

related to diiron nonacarbonyl handling?

A: Inconsistent outcomes are often linked to the degradation of the reagent due to improper

handling or storage.[2] Key factors include:

Exposure to Air or Moisture: Diiron nonacarbonyl is highly sensitive to air and moisture,

which causes it to decompose.[3] Always handle it under an inert atmosphere (e.g., in a

glove box or using Schlenk techniques).[3]

Decomposition: The compound decomposes with exposure to heat or light.[2] Ensure it is

stored properly in a cool, dark place and that reaction temperatures are carefully controlled.
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[2][3] In hydrocarbon solvents, it can decompose to iron pentacarbonyl (Fe(CO)₅) and triiron

dodecacarbonyl (Fe₃(CO)₁₂).[2]

Poor Solubility: Diiron nonacarbonyl is virtually insoluble in most common solvents, which

can lead to slow or incomplete reactions.[2] Reactions are often performed as a slurry.

Tetrahydrofuran (THF) is a common solvent, but it is not inert and reacts with the compound

to form other iron carbonyl species.[2][8]

Q: The color of my diiron nonacarbonyl has changed from its typical orange/yellow

appearance. Is it still viable?

A: A significant color change may indicate decomposition. Diiron nonacarbonyl should appear

as golden-yellow or orange flakes/crystals.[3][5] If the material appears discolored, it has likely

been exposed to air, moisture, or light, leading to the formation of iron oxides or other

decomposition products.[3] Using degraded material will likely lead to poor reaction

performance and is not recommended.

Data Presentation
Table 1: Physical and Chemical Properties of Diiron Nonacarbonyl

Property Value

Molecular Formula C₉Fe₂O₉

Molecular Weight 363.78 g/mol

Appearance Yellow-orange solid/flakes

Density 2.08 g/cm³

Decomposition Point ~100 °C (212 °F)

Solubility
Insoluble in water and most common organic

solvents

Sources:[3][7]

Table 2: Safety and Exposure Data
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Parameter Value

GHS Hazard Statements

H228 (Flammable solid), H261 (In contact with

water releases flammable gas), H301+H331

(Toxic if swallowed or inhaled)

Signal Word Danger

ACGIH Exposure Limit 1 mg/m³ TWA (as Fe, for soluble iron salts)

NIOSH Exposure Limit 1 mg/m³ TWA (as Fe, for soluble iron salts)

Sources:[4][5][9]

Experimental Protocols
General Protocol for Safe Handling of Diiron
Nonacarbonyl in an Inert Atmosphere Glove Box

Preparation: Before starting, ensure the glove box has a stable inert atmosphere (e.g., <1

ppm O₂, <1 ppm H₂O). Ensure all necessary glassware is oven-dried and brought into the

glove box without introducing atmospheric contaminants. All tools, including spatulas, should

be clean and dry.

Pre-weighing: Transfer an approximate amount of diiron nonacarbonyl to a pre-weighed,

sealed container inside the glove box.

Weighing: Tare a balance inside the glove box. Open the container and carefully weigh the

desired amount of diiron nonacarbonyl onto a weighing paper or directly into the reaction

vessel. Work gently to avoid creating dust.[5]

Transfer: Add the weighed diiron nonacarbonyl to the reaction vessel. If using a solvent,

add it slowly to the solid.

Sealing: Securely seal the reaction vessel before removing it from the glove box.

Cleanup: Carefully clean any residual powder from the balance and work area using a brush

or a glove box-compatible vacuum.
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Storage: Tightly reseal the main container of diiron nonacarbonyl. Return it to its

designated refrigerated storage location.[1][5]

Post-Handling: After completing the experiment, decontaminate all equipment. Wash hands

thoroughly after removing gloves.[5]
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Caption: Workflow for the safe handling of diiron nonacarbonyl.
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Problem:
Inconsistent Reaction Results / Low Yield

Potential Cause 1:
Reagent Decomposition

Potential Cause 2:
Poor Solubility

Exposure to Air/Moisture? Exposure to Heat/Light?

Solution:
Use appropriate solvent (e.g., THF)
and understand it may not be inert.

Consider reaction as a slurry.

Solution:
Handle strictly under inert
atmosphere (glove box).

Solution:
Store in a cool, dark,
refrigerated location.

Click to download full resolution via product page

Caption: Troubleshooting guide for common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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